Cas no 31338-67-7 (2-(4-fluoro-2-hydroxyphenyl)acetic acid)

• Product Name: 2-(4-fluoro-2-hydroxyphenyl)acetic acid
• CAS No: 31338-67-7
• Molecular Formula: C₈H₇O₃F
• Molecular Weight: 170.138
• MDL: MFCD18396866
• CID: 4513413
• PubChem ID: 67391370

2-(4-fluoro-2-hydroxyphenyl)acetic acid Properties

Names and Identifiers

• Benzeneacetic acid, 4-fluoro-2-hydroxy-
• 4-fluoro-2-hydroxyphenylacetic acid
• 2-(4-fluoro-2-hydroxyphenyl)acetic acid
• AKOS022908425
• 4-Fluoro-2-hydroxybenzeneacetic acid
• 4-FLUORO-2-HYDROXYPHENYLACETIC ACID
• 2-(4-Fluoro-2-hydroxyphenyl)aceticacid
• ONYLRXYSJAYKAP-UHFFFAOYSA-N
• MFCD18396866
• 31338-67-7
• SCHEMBL2395772
• (4-fluoro-2-hydroxyphenyl)acetic acid
• DB-138421
• AS-43976

• MDL： MFCD18396866
• InChIKey： ONYLRXYSJAYKAP-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H7FO3/c9-6-2-1-5(3-8(11)12)7(10)4-6/h1-2,4,10H,3H2,(H,11,12)
• SMILES： C1=CC(=CC(=C1CC(=O)O)O)F

Computed Properties

• Exact Mass: 170.03792224Da
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 170.03792224Da
• Heavy Atom Count: 12
• Complexity: 172
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Boiling Point: 338.5±27.0 °C at 760 mmHg
• Melting Point: Not available
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• Flash Point: 158.5±23.7 °C
• Density: 1.4±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetic acids 2(hydroxyphenyl)acetic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives 2(hydroxyphenyl)acetic acids